N-cyclopentyl-4-[(diethylamino)sulfonyl]-2-thiophenecarboxamide
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Description
N-cyclopentyl-4-[(diethylamino)sulfonyl]-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C14H22N2O3S2 and its molecular weight is 330.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 330.10718492 g/mol and the complexity rating of the compound is 451. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Mechanosynthesis in Drug Development Mechanosynthesis, including the synthesis of sulfonyl-(thio)ureas, demonstrates the potential of N-cyclopentyl-4-[(diethylamino)sulfonyl]-2-thiophenecarboxamide in pharmaceutical applications. This method has been used for the synthesis of known anti-diabetic drugs like tolbutamide, chlorpropamide, and glibenclamide (Tan, Štrukil, Mottillo, & Friščić, 2014).
Anticancer Agent Development Mafosfamide, a cyclophosphamide analog, shows the effectiveness of derivatives of this compound in cancer treatment. This compound has progressed to clinical trials due to its promising results in preclinical investigations (Mazur, Opydo-Chanek, Stojak, & Wojcieszek, 2012).
Antimicrobial Applications The synthesis of new heterocyclic compounds incorporating sulfamoyl moiety shows potential as antimicrobial agents. This includes derivatives like N-[4-(aminosulfonyl)phenyl]-2-cyanoacetamide for treating bacterial and fungal infections (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).
Pharmacological Research Studies on anthranilic acid derivatives activating heme-oxidized soluble guanylyl cyclase have shown that compounds like HMR1766 can be effective vasodilator drugs. This research highlights the potential pharmacological applications of sulfonamide derivatives (Schindler et al., 2006).
Synthetic Chemistry The acid-catalyzed intramolecular cyclization of N-(4,4-diethoxybutyl)sulfonamides, which leads to the synthesis of 1-sulfonyl-2-arylpyrrolidines, showcases the role of sulfonamides in the development of new synthetic methodologies (Gazizov et al., 2017).
Properties
IUPAC Name |
N-cyclopentyl-4-(diethylsulfamoyl)thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O3S2/c1-3-16(4-2)21(18,19)12-9-13(20-10-12)14(17)15-11-7-5-6-8-11/h9-11H,3-8H2,1-2H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDTXTDBDEFRQQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CSC(=C1)C(=O)NC2CCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.